Cas no 2137443-35-5 (Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate)

• Product Name: Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate
• CAS No: 2137443-35-5
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 5771131
• PubChem ID: 165957447
• Update Time: 2025-06-08

Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137443-35-5
• methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate
• EN300-800350
• Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate

• Inchi： 1S/C13H24N2O5/c1-12(2,3)20-11(17)14-9-8-15(4)7-6-13(9,18)10(16)19-5/h9,18H,6-8H2,1-5H3,(H,14,17)
• InChI Key： HGLJWNSDGAJEOC-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OC)CCN(C)CC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.1Ų

Additional information on Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate

Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate (CAS No. 2137443-35-5): A Comprehensive Overview

Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate, identified by its CAS number 2137443-35-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of piperidine derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butoxy carbonyl group and an amino function, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The< strong>Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate molecule exhibits a unique combination of functional groups that contribute to its reactivity and biological properties. The tert-butoxy carbonyl group, for instance, provides stability to the molecule and facilitates its use as a protecting group in peptide synthesis. Meanwhile, the hydroxyl and amino groups introduce polarity and potential sites for hydrogen bonding, which are crucial for interactions with biological targets.

In recent years, there has been growing interest in piperidine derivatives due to their role in drug discovery and development. Piperidines are known for their ability to enhance the solubility and bioavailability of drugs, making them an attractive scaffold for medicinal chemists. The specific derivative mentioned here has been studied for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological properties. For example, modifications of this core structure have led to the discovery of new inhibitors targeting enzymes involved in cancer metabolism. These findings highlight the importance of this compound in the context of drug design and development.

The synthesis of Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butoxy carbonyl group is typically achieved through acylation reactions, while the hydroxyl and amino groups are incorporated via functional group transformations such as hydroxymethylation or reductive amination. These synthetic strategies underscore the compound's complexity and the expertise required to produce it in high yield and purity.

Recent studies have also explored the pharmacokinetic properties of Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within the body and for optimizing its therapeutic potential. For instance, research has shown that modifications to the piperidine ring can significantly influence drug bioavailability and target engagement.

The versatility of Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate extends beyond its use as a synthetic intermediate. It has also been investigated for its potential role in modulating biological pathways associated with diseases such as diabetes and neurodegenerative disorders. The compound's ability to interact with specific enzymes and receptors makes it a promising candidate for developing targeted therapies.

In conclusion, Methyl 3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-1-methylpiperidine-4-carboxylate (CAS No. 2137443-35-5) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.